Hydrocyanation. Part IX. Synthesis of β-cyano-aldehydes by conjugate hydrocyanation of allylideneamines followed by hydrolysis
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39700002355
Abstract
Conjugate hydrocyanation of αβ-unsaturated aldehydes with diethylaluminium cyanide or with hydrogen cyanide and an alkylaluminium was only successful with a substrate having a sterically hindered formyl group. Attempts to desulphurise β-cyano-thiocarboxylates to β-cyano-aldehydes failed. However, allylideneamines (I) carrying a bulky N-alkyl substituent reacted with hydrogen cyanide–alkylaluminium to give 1,3-dicyanopropylamines (II), which were hydrolysed to β-cyano-aldehydes (III) in good yield. 2-Iminopyrrolidines (IV) were formed as by-products.
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Journal Name：Journal of the Chemical Society C: Organic
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CAS no.: 4277-64-9
